Cas no 90322-49-9 (8-Nitro-4-Chromanone)

• Product Name: 8-Nitro-4-Chromanone
• CAS No: 90322-49-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD09744048
• CID: 803414
• PubChem ID: 18679700
• Update Time: 2025-05-20

8-Nitro-4-Chromanone Chemical and Physical Properties

Names and Identifiers

• 8-Nitro-4-Chromanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-8-nitro-
• 8-nitro-2,3-dihydrochromen-4-one
• 2,3-Dihydro-8-Nitro-4H-1-Benzopyran-4-One
• 8-nitro-2,3-dihydro-4H-chromen-4-one
• 8-Nitro-chroman-4-on
• 8-nitro-chroman-4-one
• SCHEMBL2247062
• MXMKEUBEHSMVOG-UHFFFAOYSA-N
• AKOS006332049
• A1-05746
• 8-Nitro-2,3-dihydro-4H-1-benzopyran-4-one
• AS-78264
• D93583
• FT-0658731
• 90322-49-9
• A843507
• DTXSID90595551
• 8-nitro-3,4-dihydro-2H-1-benzopyran-4-one
• 8-Nitrochroman-4-one

• MDL： MFCD09744048
• Inchi： 1S/C9H7NO4/c11-8-4-5-14-9-6(8)2-1-3-7(9)10(12)13/h1-3H,4-5H2
• InChI Key： MXMKEUBEHSMVOG-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.424
• Boiling Point: 368.8°C at 760 mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.604
• PSA: 72.12000
• LogP: 2.08320

Additional information on 8-Nitro-4-Chromanone

8-Nitro-4-Chromanone (CAS No. 90322-49-9): A Comprehensive Overview

8-Nitro-4-Chromanone (CAS No. 90322-49-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various biological applications, particularly in the modulation of signaling pathways and the treatment of neurological disorders.

The chemical structure of 8-Nitro-4-Chromanone consists of a chromanone core with a nitro group substituted at the 8-position. This specific substitution imparts unique electronic and steric properties to the molecule, making it an interesting candidate for drug development. The chromanone scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, which is further enhanced by the presence of the nitro group.

Recent studies have highlighted the potential of 8-Nitro-4-Chromanone in modulating nitric oxide (NO) signaling pathways. Nitric oxide is a crucial signaling molecule involved in numerous physiological processes, including vasodilation, neurotransmission, and immune responses. Research has shown that 8-Nitro-4-Chromanone can effectively inhibit NO production by interfering with the activity of nitric oxide synthase (NOS), a key enzyme in NO biosynthesis. This property makes it a valuable tool for investigating NO-dependent signaling pathways and for developing therapeutic agents targeting conditions associated with excessive NO production.

In addition to its role in NO modulation, 8-Nitro-4-Chromanone has also been explored for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and inflammation, which contribute to neuronal damage. Studies have demonstrated that 8-Nitro-4-Chromanone can exert antioxidant and anti-inflammatory activities, thereby protecting neurons from oxidative stress-induced damage. These findings suggest that 8-Nitro-4-Chromanone could be a promising lead compound for the development of neuroprotective drugs.

The pharmacological profile of 8-Nitro-4-Chromanone has been further elucidated through in vitro and in vivo experiments. In cell culture studies, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, animal models have provided evidence that 8-Nitro-4-Chromanone can improve cognitive function and reduce neuroinflammation in models of neurodegenerative diseases.

The safety profile of 8-Nitro-4-Chromanone is another important aspect that has been investigated. Preclinical studies have indicated that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, more extensive toxicological studies are needed to fully assess its safety in humans.

In conclusion, 8-Nitro-4-Chromanone (CAS No. 90322-49-9) is a promising compound with diverse biological activities. Its ability to modulate NO signaling pathways and exert neuroprotective effects makes it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its potential in the field of medicinal chemistry.